Cas no 61137-13-1 (2-Propenoic acid, 2-(1-methoxy-1-methylethoxy)propyl ester)

2-Propenoic acid, 2-(1-methoxy-1-methylethoxy)propyl ester structure
61137-13-1 structure
Product Name:2-Propenoic acid, 2-(1-methoxy-1-methylethoxy)propyl ester
CAS No:61137-13-1
MF:C10H18O4
MW:202.247523784637
CID:491006
PubChem ID:71399089
Update Time:2025-04-19

2-Propenoic acid, 2-(1-methoxy-1-methylethoxy)propyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid, 2-(1-methoxy-1-methylethoxy)propyl ester
    • 2-(2-methoxypropan-2-yloxy)propyl prop-2-enoate
    • 2-[(2-METHOXYPROPAN-2-YL)OXY]PROPYL PROP-2-ENOATE
    • DTXSID70820474
    • 61137-13-1
    • Inchi: 1S/C10H18O4/c1-6-9(11)13-7-8(2)14-10(3,4)12-5/h6,8H,1,7H2,2-5H3
    • InChI Key: NWAOMYMQKBLMCB-UHFFFAOYSA-N
    • SMILES: O(C(C)COC(C=C)=O)C(C)(C)OC

Computed Properties

  • Exact Mass: 202.12054
  • Monoisotopic Mass: 202.12050905g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 7
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 44.8Ų

Experimental Properties

  • PSA: 44.76
Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.